Cas no 65999-53-3 (2-(2-Bromophenyl)acetamide)

• Product Name: 2-(2-Bromophenyl)acetamide
• CAS No: 65999-53-3
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD00099254
• CID: 857651
• PubChem ID: 612037
• Update Time: 2025-10-19

2-(2-Bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)acetamide
• 2-Bromobenzeneacetamide
• (2-bromo-phenyl)-acetic acid amide
• (2-Bromphenyl)acetamid
• (2-Brom-phenyl)-essigsaeure-amid
• 2-(2-Bromo-phenyl)-acetamide
• 2-(2-bromophenyl)ethanamide
• 2,7-DIMETHYLH-IMIDAZO[1,2-A]PYRIDINE
• 2-bromophenylacetamide
• bromo-benzylcarboxamide
• SB76837
• 2-(2-Bromophenyl)acetamide, AldrichCPR
• Maybridge3_004425
• F97868
• DSZYKMGSRABUEN-UHFFFAOYSA-N
• AKOS015835153
• BS-24798
• HMS1443J03
• CS-0204995
• DTXSID90346424
• CCG-249331
• IDI1_015812
• MFCD00099254
• SCHEMBL1395809
• 65999-53-3

• MDL： MFCD00099254
• Inchi： 1S/C8H8BrNO/c9-7-4-2-1-3-6(7)5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： DSZYKMGSRABUEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(N)=O

Computed Properties

• Exact Mass: 212.97900
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.17720

2-(2-Bromophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-Bromophenyl)acetamide

Comprehensive Overview of 2-(2-Bromophenyl)acetamide (CAS No. 65999-53-3): Properties, Applications, and Research Insights

2-(2-Bromophenyl)acetamide (CAS No. 65999-53-3) is an organobromine compound with significant relevance in pharmaceutical and chemical research. This aromatic acetamide derivative features a bromine substituent on the phenyl ring, which enhances its reactivity and utility in synthetic pathways. Researchers frequently explore its role as a building block for drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

The compound's molecular structure (C₈H₈BrNO) and physicochemical properties—such as a melting point range of 145–150°C and moderate solubility in polar solvents—make it a versatile intermediate. Recent studies highlight its potential in catalyzed cross-coupling reactions, a hot topic in green chemistry due to the demand for sustainable synthetic methods. Users searching for "bromophenyl acetamide uses" or "CAS 65999-53-3 applications" often seek insights into its role in peptide modification or material science.

In the context of AI-driven drug design, 2-(2-Bromophenyl)acetamide has garnered attention as a scaffold for machine learning-based molecular optimization. Computational chemists leverage its structural motifs to predict bioactivity, aligning with trends in high-throughput screening. Additionally, its electrophilic bromine atom facilitates palladium-catalyzed reactions, a frequently searched topic in organic synthesis forums.

From a commercial perspective, suppliers often list this compound under keywords like "high-purity 2-(2-Bromophenyl)acetamide" or "65999-53-3 supplier," catering to laboratories focused on small-molecule libraries. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, addressing common user queries about "how to characterize bromophenyl acetamide."

Ongoing research explores its derivatives for neuroprotective effects, tapping into the growing interest in neurodegenerative disease therapeutics. This aligns with searches for "acetamide compounds in neurology" and "brominated drug intermediates." As regulatory frameworks evolve, documentation of its handling protocols remains essential for compliance with laboratory safety standards.

In summary, 2-(2-Bromophenyl)acetamide (CAS No. 65999-53-3) bridges traditional organic chemistry and cutting-edge applications, making it a focal point for both academic and industrial research. Its adaptability in structure-activity relationship (SAR) studies ensures sustained relevance in scientific literature and patent filings.